![molecular formula C16H18ClNO2 B1326316 Benzo[1,3]dioxol-5-ylmethyl-phenethyl-amine hydrochloride CAS No. 3548-74-1](/img/structure/B1326316.png)
Benzo[1,3]dioxol-5-ylmethyl-phenethyl-amine hydrochloride
Overview
Description
Benzo[1,3]dioxol-5-ylmethyl-phenethyl-amine hydrochloride is a biochemical compound with the molecular formula C16H17NO2•HCl and a molecular weight of 291.77 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Benzo[1,3]dioxol-5-ylmethyl-phenethyl-amine hydrochloride consists of a benzo[1,3]dioxol-5-ylmethyl group attached to a phenethyl-amine group, and it is in the form of a hydrochloride salt .Scientific Research Applications
Antitumor Activities
This compound has been synthesized and evaluated for its antitumor activities against various cancer cell lines such as HeLa, A549, and MCF-7. The studies have shown promising results in inhibiting the growth of these cells .
Anticancer Evaluation
A series of compounds bearing the Benzo[1,3]dioxol-5-ylmethyl moiety have been designed and synthesized for their anticancer activity. They have been tested against prostate, pancreatic, and acute cancer cell lines, showing good selectivity between cancer cells and normal cells .
Ligand Synthesis
The compound has been used to prepare noble ligands via a simple condensation method. These ligands were crystallized in various solvents and showed potential for further application in coordination chemistry .
Crystal Structure Analysis
Benzo[1,3]dioxol-5-ylmethyl derivatives have been used in the synthesis of solid compounds for crystal structure analysis. This application is crucial for understanding the molecular geometry and interactions within the compound .
Mechanism of Action
Target of Action
Related compounds have been shown to interact with various cancer cell lines .
Mode of Action
It’s worth noting that similar compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in certain cancer cells .
Biochemical Pathways
Related compounds have been found to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Result of Action
Benzo[1,3]dioxol-5-ylmethyl-phenethyl-amine hydrochloride has been used in proteomics research . Some related compounds have shown potent growth inhibition properties with IC50 values generally below 5 μM against various human cancer cell lines .
Action Environment
It is known to be stable at room temperature in closed containers under normal storage and handling conditions .
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2.ClH/c1-2-4-13(5-3-1)8-9-17-11-14-6-7-15-16(10-14)19-12-18-15;/h1-7,10,17H,8-9,11-12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVHUFQKKFRQDAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNCCC3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[1,3]dioxol-5-ylmethyl-phenethyl-amine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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